Cas no 1261870-25-0 (1-(Difluoromethyl)-2-naphthol)

• Product Name: 1-(Difluoromethyl)-2-naphthol
• CAS No: 1261870-25-0
• MF: C₁₁H₈F₂O
• MW: 194.177430152893
• CID: 4935468
• Update Time: 2025-06-15

1-(Difluoromethyl)-2-naphthol Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethyl)-2-naphthol

• Inchi： 1S/C11H8F2O/c12-11(13)10-8-4-2-1-3-7(8)5-6-9(10)14/h1-6,11,14H
• InChI Key： VKGSNBUVJQMFIE-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C2C=CC=CC=12)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2

Additional information on 1-(Difluoromethyl)-2-naphthol

Professional Introduction to Compound with CAS No. 1261870-25-0 and Product Name 1-(Difluoromethyl)-2-naphthol

The compound with the CAS number 1261870-25-0 and the product name 1-(Difluoromethyl)-2-naphthol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in various scientific domains. The presence of a difluoromethyl group and a naphthol core imparts distinct reactivity and functionality, making it a valuable scaffold for further chemical modifications and biological investigations.

Recent studies have highlighted the versatility of 1-(Difluoromethyl)-2-naphthol in medicinal chemistry. The difluoromethyl moiety is well-known for its ability to enhance metabolic stability and binding affinity in drug molecules. This property has been extensively explored in the development of small-molecule inhibitors targeting various therapeutic pathways. For instance, research has demonstrated that compounds incorporating the difluoromethyl group exhibit improved pharmacokinetic profiles, which is crucial for achieving effective drug delivery and sustained therapeutic action.

The naphthol core of 1-(Difluoromethyl)-2-naphthol further contributes to its chemical diversity. Naphthalene derivatives are widely recognized for their role in pharmaceuticals, agrochemicals, and materials science. The aromatic system provides a stable framework that can be functionalized through various synthetic strategies, enabling the creation of complex molecular architectures. In particular, the hydroxyl group at the 2-position of the naphthalene ring offers multiple possibilities for further derivatization, including etherification, esterification, or sulfonation, which can tailor the compound’s properties for specific applications.

In the realm of biological activity, preliminary investigations into 1-(Difluoromethyl)-2-naphthol have revealed promising results. The compound has been tested in vitro for its interaction with various enzymes and receptors relevant to human health. Notably, its structural features suggest potential utility in modulating pathways associated with inflammation, cancer, and neurodegenerative diseases. The ability of the difluoromethyl group to influence electron distribution across the molecule may enhance binding interactions with biological targets, thereby increasing efficacy.

One of the most intriguing aspects of 1-(Difluoromethyl)-2-naphthol is its synthetic accessibility. Modern organic synthesis techniques have made it possible to efficiently construct complex molecules like this one with high precision. Advances in catalytic methods and green chemistry principles have further streamlined the process, reducing waste and improving yields. These developments are particularly important in pharmaceutical research, where cost-effective and environmentally sustainable synthesis methods are highly valued.

The potential applications of 1-(Difluoromethyl)-2-naphthol extend beyond traditional drug development. Its unique properties make it a suitable candidate for materials science applications, such as organic electronics and liquid crystals. The compound’s ability to absorb and emit light within specific spectral ranges could be leveraged in optoelectronic devices. Additionally, its stability under various conditions suggests utility in coatings and adhesives where chemical resistance is essential.

As research continues to evolve, the importance of structurally diverse compounds like 1-(Difluoromethyl)-2-naphthol will only grow. Collaborative efforts between chemists, biologists, and engineers will be crucial in unlocking their full potential. By leveraging cutting-edge synthetic methodologies and computational modeling tools, scientists can predictively design molecules with tailored properties for targeted applications.

In conclusion,1-(Difluoromethyl)-2-naphthol (CAS No. 1261870-25-0) stands as a testament to the ingenuity of modern chemical research. Its unique combination of structural features offers a wealth of opportunities for innovation across multiple disciplines. As we delve deeper into understanding its properties and functionalities,1-(Difluoromethyl)-2-naphthol will undoubtedly play a pivotal role in shaping the future of pharmaceuticals and advanced materials.